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Compound of Interest

Compound Name: 5-Chloro-2-nitropyridine

Cat. No.: B1630408

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 5-Chloro-2-nitropyridine (CAS No: 52092-47-4). The information is compiled from various
safety data sheets (SDS) to ensure a comprehensive understanding for professionals in
research and drug development. This document focuses on presenting critical safety
information in a clear and accessible format, including structured data tables and a logical
workflow for safe handling.

Chemical Identification and Physical Properties

5-Chloro-2-nitropyridine is a yellow to off-white crystalline solid.[1][2] It is poorly soluble in
water but soluble in organic solvents such as methanol, acetone, and dichloromethane.[1][2]
This compound serves as a key intermediate in organic and pharmaceutical synthesis.[1][3]
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Property Value Source

Molecular Formula C5H3CIN202 [1]

Molar Mass 158.54 g/mol [2][4]
Off-white to pale yellow

Appearance ) [11[2]
crystalline powder

Melting Point 119-123 °C [1][4]

Boiling Point Approximately 256 - 262 °C [2]

Poorly soluble in water;
Solubility Soluble in MDC, Acetone,
Methanol.[1][2]

[1](2]

pH (16g/l water @ 20°C) >4.0

[1]

Density Approximately 1.456 g/cm3

[2]

Hazard Identification and Classification

5-Chloro-2-nitropyridine is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, and can cause serious eye damage.[5][6] It may also cause respiratory

irritation.[5][6] The compound is very toxic to aquatic life with long-lasting effects.[5][6]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.pipzine-chem.com/products/pyridine/5-chloro-2-nitropyridine.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/714585
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.pipzine-chem.com/products/pyridine/5-chloro-2-nitropyridine.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/714585
https://www.pipzine-chem.com/products/pyridine/5-chloro-2-nitropyridine.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.pipzine-chem.com/products/pyridine/5-chloro-2-nitropyridine.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.pipzine-chem.com/products/pyridine/5-chloro-2-nitropyridine.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.pipzine-chem.com/products/pyridine/5-chloro-2-nitropyridine.html
https://www.benchchem.com/product/b1630408?utm_src=pdf-body
https://aksci.com/sds/N163_SDS.pdf
https://www.echemi.com/sds/5-chloro-2-nitropyridine-pd180810100354.html
https://aksci.com/sds/N163_SDS.pdf
https://www.echemi.com/sds/5-chloro-2-nitropyridine-pd180810100354.html
https://aksci.com/sds/N163_SDS.pdf
https://www.echemi.com/sds/5-chloro-2-nitropyridine-pd180810100354.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Classification GHS Category Hazard Statement
o H302: Harmful if swallowed.[4]
Acute Toxicity, Oral Category 4 6]
i ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2

[6]

Serious Eye Damage/Eye

Irritation

Category 1/ 2A

H318: Causes serious eye
damage.[4][6]

Specific Target Organ Toxicity

H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation.[4][6]
H400 / H410: Very toxic to
Hazardous to the Aquatic aquatic life / Very toxic to
Category 1

Environment (Acute)

aquatic life with long lasting
effects.[5][6]

Signal Word: Danger[4][6]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize risks associated with 5-Chloro-2-

nitropyridine.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment should be worn when handling this

chemical.
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Protection Type

Specification

Source

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[6]

[6]

Skin Protection

Wear appropriate protective
gloves and fire/flame resistant
and impervious clothing to

prevent skin exposure.[6][7]

[6]7]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.[6]

[6]

Handling Procedures

Avoid contact with skin, eyes, and personal clothing.[5]

Wash hands thoroughly after handling.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

Use only outdoors or in a well-ventilated area.[5][6]

Do not eat, drink, or smoke when using this product.[5][6]

Keep away from sources of ignition.[5]

Minimize dust generation and accumulation.[5]

Storage Conditions

o Store in a tightly-closed container when not in use.[5]

e Store in a cool, dry, well-ventilated area away from incompatible substances.[1][5]

o Keep away from sources of ignition.[5]
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o Store locked up.[5][6]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure Source

Move the person to fresh air. If

not breathing, give artificial
Inhalation respiration. If breathing is [5]

difficult, give oxygen. Obtain

medical aid.[5]

Immediately flush skin with
running water for at least 15
) minutes while removing
Skin Contact ) ) [5]
contaminated clothing and
shoes. Obtain medical aid

immediately.[5]

Immediately flush open eyes
with running water for at least

Eye Contact ) ] ] ) [5]
15 minutes. Obtain medical aid

immediately.[5]

Do NOT induce vomiting
without medical advice. Rinse
mouth with water. Never
Ingestion administer anything by mouth [5]
to an unconscious person.
Obtain medical aid

immediately.[5]

Accidental Release Measures

In case of a spill, wear protective equipment and keep unprotected personnel away.[5] Ensure
adequate ventilation and remove all sources of ignition.[5] Prevent the product from entering
drains, other waterways, or soil.[5] Vacuum, sweep up, or absorb with inert material and place it
into a suitable disposal container.[5]
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Fire-Fighting Measures

Use water spray, dry chemical, carbon dioxide, or chemical foam to extinguish a fire.[5]
Firefighters should wear a NIOSH-approved self-contained breathing apparatus and full
protective gear.[5] During a fire, irritating and highly toxic gases such as carbon oxides,
hydrogen chloride, and nitrogen oxides may be generated.[5]

Stability and Reactivity

5-Chloro-2-nitropyridine is stable under recommended storage conditions.[1] However, it is
incompatible with strong oxidizing agents.[1][5] Conditions to avoid include dust generation and
exposure to heat or ignition sources.[1][5] Hazardous decomposition products include carbon
oxides, hydrogen chloride, and nitrogen oxides.[5]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and local
regulations.[5] Dispose of the contents and container to an approved waste disposal plant.[5][6]
Do not reuse empty containers.[5]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 5-Chloro-2-
nitropyridine.
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Caption: Workflow for the safe handling of 5-Chloro-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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